Cas no 123040-45-9 (6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid)

• Product Name: 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid
• CAS No: 123040-45-9
• MF: C₉H₆ClNO₄
• MW: 227.601241588593
• CID: 2618347
• PubChem ID: 14719836
• Update Time: 2025-08-04

6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-oxo-4H-1,4-benzoxazine-8-carboxylic acid
• 6-Chloro-3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-8-carboxylic acid
• SCHEMBL7281256
• DTXSID40563346
• 6-Chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
• 6-Chloro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid
• 2H-1,4-Benzoxazine-8-carboxylic acid, 6-chloro-3,4-dihydro-3-oxo-
• 6-Chloro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylicacid
• 6-chloro-3,4-dihydro-3-oxo-2H-1,4-benzoxazine-8-carboxylic acid
• OHIMCPSGEWFLBU-UHFFFAOYSA-N
• 123040-45-9
• 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid

• Inchi： 1S/C9H6ClNO4/c10-4-1-5(9(13)14)8-6(2-4)11-7(12)3-15-8/h1-2H,3H2,(H,11,12)(H,13,14)
• InChI Key： OHIMCPSGEWFLBU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2=C(C=1)NC(CO2)=O

Computed Properties

• Exact Mass: 226.9985354Da
• Monoisotopic Mass: 226.9985354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid

Comprehensive Overview of 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid (CAS No. 123040-45-9)

6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid (CAS No. 123040-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the benzoxazine family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals frequently search for this compound under various names, including 6-chloro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid and CAS 123040-45-9, highlighting its relevance in scientific literature and commercial databases.

The molecular structure of 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid features a chloro substituent at the 6-position and a carboxylic acid group at the 8-position, which contribute to its reactivity and functional versatility. These functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have explored its potential as a building block for drug discovery, with a focus on its role in modulating biological pathways.

In the context of current research trends, 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid is often discussed alongside topics such as green chemistry and sustainable synthesis. As the demand for environmentally friendly chemical processes grows, researchers are investigating efficient and eco-friendly methods to produce this compound. Questions like "How to synthesize 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid?" or "What are the applications of benzoxazine derivatives in medicine?" are commonly searched, reflecting the compound's relevance to both academic and industrial audiences.

Another area of interest is the compound's potential role in material science. Benzoxazine derivatives are known for their thermal stability and mechanical properties, making them suitable for high-performance polymers. While 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid itself may not be directly used in polymers, its derivatives could contribute to advancements in biodegradable materials and coatings. This aligns with the growing focus on sustainable materials in industries ranging from automotive to electronics.

From a regulatory perspective, 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid is not classified as a hazardous substance under major global frameworks, which facilitates its use in research and development. However, proper handling and storage are always recommended to ensure safety and stability. Researchers often inquire about "CAS 123040-45-9 safety data" or "purity standards for 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid," underscoring the importance of reliable sourcing and quality control.

In summary, 6-Chloro-3,4-dihydro-3-oxo-2H-benzob1,4oxazine-8-carboxylic Acid (CAS No. 123040-45-9) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its versatile chemical structure. As research continues to uncover new uses and synthesis methods, this compound is likely to remain a focal point in the chemical and life sciences communities.